Cas no 1784828-59-6 (CID 84815738)

• Product Name: CID 84815738
• CAS No: 1784828-59-6
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• MDL: MFCD28617425
• CID: 5162210
• PubChem ID: 84815738
• Update Time: 2025-06-16

CID 84815738 Chemical and Physical Properties

Names and Identifiers

• CID 84815738
• 1-Pyrrolidinecarboxylic acid, 3-amino-2-(4-chlorophenyl)-, 1,1-dimethylethyl ester

• MDL： MFCD28617425
• Inchi： 1S/C15H21ClN2O2/c1-15(2,3)20-14(19)18-9-8-12(17)13(18)10-4-6-11(16)7-5-10/h4-7,12-13H,8-9,17H2,1-3H3
• InChI Key： QIRIQQGQNSXUCF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(N)C1C1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 398.0±42.0 °C(Predicted)
• pka: 9.20±0.40(Predicted)

Additional information on CID 84815738

Introduction to Compound with CAS No. 1784828-59-6 and Product Name CID 84815738

The compound with the CAS number 1784828-59-6 and the product name CID 84815738 represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. Understanding its chemical characteristics, biological activities, and emerging research applications is essential for researchers and professionals in the pharmaceutical industry.

Chemically, the compound CAS No. 1784828-59-6 belongs to a class of molecules that exhibit remarkable versatility in their interactions with biological targets. Its molecular structure, characterized by specific functional groups, enables it to engage with various enzymes and receptors, making it a promising candidate for modulating biological pathways. The product name CID 84815738 is a unique identifier that facilitates its recognition in databases and literature, ensuring seamless integration into ongoing research projects.

Recent studies have highlighted the potential of this compound in addressing complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Researchers have been particularly interested in its ability to inhibit key enzymes involved in disease progression. For instance, preliminary findings suggest that it may interfere with the activity of kinases, which are often overexpressed in cancer cells. This interference could lead to the development of novel therapeutic strategies that target the underlying mechanisms of these diseases.

The compound's efficacy has been further explored in preclinical studies, where it demonstrated promising results in reducing tumor growth and alleviating symptoms associated with chronic inflammatory conditions. The molecular interactions observed between CAS No. 1784828-59-6 and its biological targets have provided valuable insights into the design of more effective drugs. By understanding how this compound binds to its receptors, scientists can optimize its structure to enhance its therapeutic potential while minimizing side effects.

One of the most exciting aspects of this compound is its potential for combination therapy. Researchers are investigating its synergistic effects when used alongside other medications. This approach could lead to more comprehensive treatment regimens that address multiple aspects of a disease simultaneously. The ability of CID 84815738 to complement existing therapies could significantly improve patient outcomes and reduce the likelihood of drug resistance.

The synthesis and characterization of CAS No. 1784828-59-6 have also contributed to advancements in synthetic chemistry. The development of efficient synthetic routes has not only made the compound more accessible for research purposes but has also provided new insights into molecular construction techniques. These advancements are likely to influence broader trends in drug development, fostering innovation across multiple disciplines.

As research continues to evolve, the applications of this compound are expected to expand further. Emerging technologies such as high-throughput screening and computational modeling are being leveraged to identify new uses for CID 84815738. These tools enable researchers to analyze large datasets rapidly, uncovering novel interactions and potential therapeutic applications that might not have been apparent through traditional methods.

The regulatory landscape surrounding new pharmaceutical compounds is also shaping the development trajectory of CAS No. 1784828-59-6. Compliance with stringent safety and efficacy standards is crucial for ensuring that it can be translated from laboratory research to clinical use. Collaborative efforts between academic institutions, biotechnology companies, and regulatory agencies are essential for navigating these challenges effectively.

In conclusion, the compound identified by CAS No. 1784828-59-6 and marketed under the product name CID 84815738 represents a significant breakthrough in chemical biology and pharmaceutical research. Its unique properties and potential applications make it a valuable asset in the fight against various diseases. As research progresses, we can expect to see even more innovative uses for this compound, further solidifying its importance in modern medicine.